2-[(4-allyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-N-(tetrahydro-2-furanylmethyl)acetamide

• IUPAC Name: N-(oxolan-2-ylmethyl)-2-[(5-phenyl-4-prop-2-enyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H22N4O2S/c1-2-10-22-17(14-7-4-3-5-8-14)20-21-18(22)25-13-16(23)19-12-15-9-6-11-24-15/h2-5,7-8,15H,1,6,9-13H2,(H,19,23)
• InChI Key: JBGGSCIGZQKMET-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC(=O)NCC2CCCO2)C3=CC=CC=C3
• Molecular Formula: C18H22N4O2S
• Molecular Weight: 358.5 g/mol

Description

2-[(4-allyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-N-(tetrahydro-2-furanylmethyl)acetamide is a useful research compound. Its molecular formula is C18H22N4O2S and its molecular weight is 358.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 358.14634713 g/mol and the complexity rating of the compound is 445. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial Applications

• Antibacterial and Antifungal Screening : A study on the synthesis and structural elucidation of derivatives related to the 1,2,4-triazole ring system, including compounds similar to the mentioned acetamide, revealed their potent in vitro antibacterial, antifungal, and anti-tuberculosis activities. These compounds were synthesized by condensing 4-phenyl-5-(pyridine-4-yl)-4H-1,2,4-triazole-3-thiol with chloroacetamide derivatives, suggesting a broad spectrum of antimicrobial activities for such chemical structures (MahyavanshiJyotindra, ParmarKokila, & MahatoAnil, 2011).

Anticancer Applications

• Synthesis and Anticancer Evaluation : Research into thiazole derivatives, closely related to the given acetamide structure, has demonstrated significant anticancer properties. N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides, for example, showed high selectivity and apoptosis induction in human lung adenocarcinoma cells, underscoring the potential of such compounds in anticancer therapy (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Antitrypanosomal Activity

• Antitrypanosomal Potency : The synthesis of novel compounds containing 1,3,4-thiadiazole with 2-iminothiazolidine-4-ones, which bear a resemblance to the chemical structure of interest, displayed good to excellent antitrypanosomal activity against T. brucei, the causative agent of sleeping sickness. This highlights the potential of such compounds for developing new treatments for trypanosomiasis (Lelyukh, Halevych, Zhukrovska, Semiion-Luchyshyn, & Kalytovska, 2023).

Antiprotozoal and Antiexudative Activities

• Novel Derivatives for Antiprotozoal Use : The continuous search for effective and less toxic pharmaceuticals has led to the synthesis of novel pyrolin derivatives of 2-((4-amino-5-(furan-2-il)-1,2,4-triazol-4H-3-il)-sulfanyl)-N-acetamides. These compounds, including structures akin to the compound , have shown promising antiexudative properties, with several derivatives exceeding the activity of reference drugs in preclinical models (Chalenko, Bezugly, Sirova, Chekman, & Demchenko, 2019).